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Compound of Interest

Compound Name: Methyl-d3 Laurate

cat. No.: B592171

An In-depth Technical Guide to the Physical Characteristics of Methyl-d3 Laurate

This guide provides a comprehensive overview of the known physical characteristics of Methyl-
d3 Laurate (deuterated methyl laurate), a stable isotope-labeled version of methyl laurate. It is

intended for researchers, scientists, and professionals in drug development and other scientific

fields who require detailed information on this compound.

Core Physical Properties

Methyl-d3 Laurate is the methyl ester of lauric acid where the three hydrogen atoms of the
methyl group have been replaced by deuterium. This isotopic labeling makes it a valuable tool
in mass spectrometry-based research, particularly in metabolomics and pharmacokinetic
studies, for use as an internal standard. While specific experimental data for some physical
properties of the deuterated form are not widely published, the properties of its non-deuterated
analog, Methyl Laurate, serve as a very close and reliable reference.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Methyl-d3
Laurate and its unlabeled counterpart. The substitution of protium with deuterium results in a
slight increase in molecular weight but is expected to have a negligible effect on macroscopic
physical properties such as melting point, boiling point, and density.
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Property

Value (Methyl-d3 Laurate)

Value (Methyl Laurate - for
reference)

Chemical Formula

Ci13H23D302[1][2][3]

C13H2602

Molecular Weight

217.36 g/mol [1][2][3]

214.34 g/mol [4][5][6][7]

Accurate Mass

217.21 Da[3]

214.193 Da[7][8]

CAS Number 96731-85-0[1][3] 111-82-0[2][3][4]
Appearance Neat Liquid[1] Colorless Liquid[7][8][9]
Odor Not specified Fatty, floral, wine-like odor[8]
Melting Point Not specified 4-6 °C[5][6][9][10][11]
N ] -~ 262-267 °C at 760 mmHg[8][9]
Boiling Point Not specified
[12]
Density Not specified 0.870 g/mL at 25 °C[6][10]
Insoluble in water; miscible
Solubility Not specified with ethanol, ether, and

acetone[7][8]

Experimental Protocols for Property Determination

While specific experimental reports for Methyl-d3 Laurate are scarce, the physical properties

listed above are determined using standard laboratory procedures applicable to fatty acid

methyl esters.

Determination of Melting Point

The melting point of a compound like methyl laurate is typically determined using a calibrated

digital melting point apparatus.

o Sample Preparation: A small amount of the solidified compound is packed into a capillary

tube.

e Analysis: The capillary tube is placed in the heating block of the apparatus.
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e Observation: The temperature is increased at a slow, controlled rate. The melting range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample becomes a clear liquid. For substances with a melting point near
room temperature, a cooling bath may be required to solidify the sample first.

Determination of Boiling Point

The boiling point is measured by distillation.

o Apparatus Setup: A small quantity of the liquid is placed in a distillation flask with a few
boiling chips. A thermometer is positioned so that the top of the bulb is level with the side
arm of the distillation flask.

e Heating: The flask is heated gently.

o Measurement: The temperature is recorded when the liquid is boiling steadily and a constant
temperature is observed on the thermometer as the vapor condenses and is collected. This
temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density

Density is typically determined using a pycnometer or a digital density meter.
o Pycnometer Method: The mass of the empty, clean, and dry pycnometer is recorded.

e Itis then filled with the sample liquid, and its mass is recorded again at a specific
temperature (e.g., 25 °C).

e The mass of the liquid is divided by the known volume of the pycnometer to calculate the
density.

Determination of Solubility

Solubility is assessed by mixing the solute with a solvent.

o Qualitative Assessment: A small amount of methyl laurate is added to a test tube containing
a solvent (e.g., water, ethanol). The mixture is agitated. If the liquid forms a single
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homogeneous phase, it is considered soluble or miscible. If it forms distinct layers or a
cloudy suspension, it is insoluble.

¢ Quantitative Assessment: To determine the exact solubility, a saturated solution is prepared
at a specific temperature. A known volume of the solution is then taken, the solvent is
evaporated, and the mass of the remaining solute is measured.

Logical Relationships of Physical Properties

The fundamental chemical identity of a molecule dictates its observable physical
characteristics. The diagram below illustrates the logical flow from the molecular formula to its

macroscopic properties.
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Caption: Logical flow from molecular identity to physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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